Cas no 67242-59-5 (N-Methyl-N-(pyridin-2-yl)formamide)

• Product Name: N-Methyl-N-(pyridin-2-yl)formamide
• CAS No: 67242-59-5
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD00006260
• CID: 965650
• PubChem ID: 87573148
• Update Time: 2025-05-25

N-Methyl-N-(pyridin-2-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(pyridin-2-yl)formamide
• N-Methyl-N-(2-pyridyl)formamide
• N-methyl-N-pyridin-2-ylformamide
• 2-(N-Formyl-N-methylamino)pyridine
• Meyer's Reagent
• 2-(N-Methyl-N-formylamino)pyridine
• Formamide, N-methyl-N-2-pyridinyl-
• DIRVEOCOAHGVJV-UHFFFAOYSA-N
• N-methyl-N-pyridin-2-yl-formamide
• Meyer reagent
• N-Methyl-N-(pyridine-2-yl)formamide
• N-methyl-2-pyridyl formamide
• N-methyl-N-2-pyridylformamide
• N-Formyl-N-methylaminopyridine
• Methyl(2-pyridinyl)formamide #
• 2-(N-Formylmethylamino)pyridine
• DT
• N -Methyl-N -(2-pyridyl)formamide
• CS-W016530
• MFCD00006260
• EINECS 266-616-9
• AS-61823
• AKOS009156898
• SB53133
• SCHEMBL114270
• M1187
• NS00054269
• N-methyl-N-(pyridin-2-yl) formamide
• AMY19921
• A867312
• DTXSID50986426
• 67242-59-5
• BENZOYLMETHYLTRIPHENYLPHOSPHONIUMCHLORIDE
• N-Methyl-N-(2-pyridyl)formamide, 99%
• WLZ3310
• FT-0641109
• DB-055000
• A12745

• MDL： MFCD00006260
• Inchi： 1S/C7H8N2O/c1-9(6-10)7-4-2-3-5-8-7/h2-6H,1H3
• InChI Key： DIRVEOCOAHGVJV-UHFFFAOYSA-N
• SMILES： O=CN(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 136.06400
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 33.2

Experimental Properties

• Color/Form: Yellow transparent liquid.
• Density: 1.137 g/mL at 25 °C(lit.)
• Boiling Point: 71-72 °C/0.05 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.566(lit.)
• PSA: 33.20000
• LogP: 1.31010
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Methyl-N-(pyridin-2-yl)formamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Other Chemical Reagents

Additional information on N-Methyl-N-(pyridin-2-yl)formamide

Comprehensive Overview of N-Methyl-N-(pyridin-2-yl)formamide (CAS No. 67242-59-5)

N-Methyl-N-(pyridin-2-yl)formamide (CAS No. 67242-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This formamide derivative is characterized by its unique molecular structure, combining a pyridine ring with a methylformamide group. Its versatility in synthetic chemistry makes it a valuable intermediate for developing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of kinase inhibitors and antimicrobial agents.

In recent years, the demand for N-Methyl-N-(pyridin-2-yl)formamide has surged due to its role in green chemistry applications. With growing environmental concerns, industries are prioritizing sustainable synthesis methods, and this compound’s compatibility with catalytic processes aligns well with these goals. Its low toxicity profile and high stability further enhance its appeal for large-scale production. A common query among chemists is: "How can 67242-59-5 be optimized for eco-friendly manufacturing?" – a topic frequently discussed in academic forums.

The compound’s physicochemical properties are equally noteworthy. N-Methyl-N-(pyridin-2-yl)formamide exhibits excellent solubility in polar solvents like DMSO and methanol, facilitating its use in high-throughput screening assays. Its molecular weight of 150.17 g/mol and melting point range of 80–85°C make it suitable for precise formulation work. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for regulatory compliance in pharmaceutical applications.

From a commercial perspective, CAS No. 67242-59-5 is often listed under categories like research chemicals and fine chemicals. Suppliers emphasize its high-purity grades (≥98%) to meet the stringent requirements of GMP-certified facilities. A trending search among procurement specialists is: "Where to source N-Methyl-N-(pyridin-2-yl)formamide with batch-to-batch consistency?" – reflecting the industry’s focus on quality control. Additionally, its storage conditions (typically 2–8°C under inert atmosphere) are frequently addressed in technical datasheets.

Innovative applications of 67242-59-5 extend to material science, where it serves as a precursor for conductive polymers and coordination complexes. Recent studies highlight its utility in designing luminescent materials for OLED technologies, a hotspot in renewable energy discussions. The compound’s electron-donating pyridine moiety contributes to these advanced functionalities, sparking debates on "How to enhance charge transport efficiency using N-substituted formamides?" – a question trending in nanotechnology circles.

To summarize, N-Methyl-N-(pyridin-2-yl)formamide (CAS No. 67242-59-5) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted roles – from pharmaceutical intermediates to advanced material precursors – underscore its importance in modern chemistry. As synthetic methodologies evolve, this compound is poised to remain a keystone molecule in addressing global challenges across healthcare and sustainability sectors.